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Compound of Interest

Compound Name: 4-Bromo-5-chloro-2-fluoroaniline

Cat. No.: B180509

An In-depth Technical Guide to 4-Bromo-5-
chloro-2-fluoroaniline

This technical guide provides a comprehensive overview of the chemical structure, properties,
and potential synthetic pathways for 4-Bromo-5-chloro-2-fluoroaniline, a halogenated aniline
derivative of interest to researchers and professionals in drug development and chemical
synthesis. Due to the limited availability of experimental data for this specific isomer, this guide
also includes information on closely related compounds to provide a comparative context.

Chemical Structure and Identification

4-Bromo-5-chloro-2-fluoroaniline is an aromatic amine with bromine, chlorine, and fluorine
substituents on the benzene ring. Its systematic IUPAC name is 4-bromo-5-chloro-2-
fluoroaniline.[1]

SMILES Notation: The Simplified Molecular Input Line Entry System (SMILES) notation for this
compound is C1=C(C(=CC(=C1CI)Br)F)N.[1]

Physicochemical Properties

Experimental data on the physical properties of 4-Bromo-5-chloro-2-fluoroaniline are not
readily available in the published literature. The following table summarizes the computed
properties for 4-Bromo-5-chloro-2-fluoroaniline and provides experimental data for related
iIsomers for comparative purposes.
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4-Bromo-5-chloro- 4-Bromo-2- 4-Bromo-2-
Property L . .
2-fluoroaniline fluoroaniline chloroaniline
Molecular Formula CesH4BrCIFN CesHsBrEN CeHsBrCIN
) 224.46 g/mol
Molecular Weight 190.01 g/mol 206.47 g/mol
(Computed)[1]

Monoisotopic Mass

222.91997 Da
(Computed)[1]

204.92939 Da

Melting Point Data not available 40-42 °C Data not available
Boiling Point Data not available Data not available Data not available
Solubility Data not available Data not available Data not available
XLogP3 2.7 (Computed)[1]

Visualization of Chemical Structure

The chemical structure of 4-Bromo-5-chloro-2-fluoroaniline is depicted in the following
diagram generated using the DOT language.

Chemical structure of 4-Bromo-5-chloro-2-fluoroaniline.

Potential Synthetic Pathways

While a specific, validated experimental protocol for the synthesis of 4-Bromo-5-chloro-2-
fluoroaniline is not readily available, established methods for the synthesis of structurally
similar compounds can provide valuable insights into potential synthetic strategies. The
following protocols for related haloanilines are presented as a reference for the development of
a synthetic route.

Synthesis of 4-Bromo-2-fluoroaniline

A common method for the synthesis of 4-bromo-2-fluoroaniline involves the bromination of 2-
fluoroaniline.

Experimental Protocol:
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e Dissolve 100 parts of 2-fluoroaniline in 400 parts of methylene chloride.
e Cool the solution to 0°C.

e Add 160 parts of solid N-bromosuccinimide (NBS) in portions over a 2-hour period while
maintaining the temperature at 0°C.

« Stir the resulting dark red mixture for an additional 20 minutes.
e Wash the reaction mixture four times with 200 parts of cold water for each wash.
o Separate the organic phase and dry it over anhydrous sodium sulfate.

o Evaporate the solvent under reduced pressure (300 mm Hg) to yield the crude product.[2]

Synthesis of 4-Bromo-2-chloroaniline

The synthesis of 4-bromo-2-chloroaniline can be achieved through the bromination of 2-
chloroaniline.

Experimental Workflow:

( Dissolve 2-chloroaniline and KBr in ACOH/Hz20 ]—»[ Add ZnAI-BrOs-LDHs ]—»(Sw at 25°C for lh]—»(Exllacl with d\ch\ummelhane]—»@uﬂfy by column chlomamglapha—bilam 4'bmm072—ch\0manlllna

Click to download full resolution via product page

General workflow for the synthesis of 4-bromo-2-chloroaniline.

Spectroscopic Data

No specific experimental spectroscopic data (such as *H NMR, 3C NMR, or IR) for 4-Bromo-5-
chloro-2-fluoroaniline has been found in the reviewed literature. Researchers seeking to
characterize this compound would need to perform these analyses.

Safety and Handling

Based on GHS classifications for 4-Bromo-5-chloro-2-fluoroaniline, the compound is
considered harmful if swallowed, causes skin irritation, causes serious eye irritation, and may
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cause respiratory irritation.[1] Appropriate personal protective equipment (PPE), including
gloves, safety glasses, and a lab coat, should be worn when handling this chemical. Work
should be conducted in a well-ventilated fume hood.

Disclaimer: This document is intended for informational purposes for a technical audience. The
information on synthetic protocols is based on related compounds and should be adapted and
validated by qualified chemists. All chemical handling should be performed with appropriate
safety precautions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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